Cas no 1785440-91-6 (3-(difluoromethyl)-4-fluorobutanoic acid)

• Product Name: 3-(difluoromethyl)-4-fluorobutanoic acid
• CAS No: 1785440-91-6
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• CID: 6570090
• PubChem ID: 84650295
• Update Time: 2025-05-26

3-(difluoromethyl)-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-fluorobutanoic acid
• EN300-1930138
• 1785440-91-6

• Inchi： 1S/C5H7F3O2/c6-2-3(5(7)8)1-4(9)10/h3,5H,1-2H2,(H,9,10)
• InChI Key： VPNDEFJWQLVMJT-UHFFFAOYSA-N
• SMILES： FC(C(CF)CC(=O)O)F

Computed Properties

• Exact Mass: 156.03981395g/mol
• Monoisotopic Mass: 156.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(difluoromethyl)-4-fluorobutanoic acid

Professional Introduction to 3-(difluoromethyl)-4-fluorobutanoic Acid (CAS No. 1785440-91-6)

3-(difluoromethyl)-4-fluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1785440-91-6, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, including two fluorine atoms at the difluoromethyl group and another at the 4-fluorobutanoic moiety, exhibits a range of intriguing chemical and biological properties that make it a valuable candidate for further exploration.

The< strong>difluoromethyl group is a key structural element in this compound, contributing to its enhanced metabolic stability and lipophilicity. These properties are particularly advantageous in the development of drug candidates, as they can influence pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). The presence of fluorine atoms also imparts electrophilic characteristics to the molecule, making it a versatile intermediate in synthetic chemistry. In recent years, fluorinated compounds have been extensively studied due to their ability to modulate biological activity and improve drug efficacy.

One of the most compelling aspects of 3-(difluoromethyl)-4-fluorobutanoic acid is its potential application in the synthesis of novel pharmaceuticals. The< strong>difluoromethyl group has been shown to enhance binding affinity to biological targets, while the carboxylic acid functionality provides a handle for further derivatization. These features have led to its investigation as a building block in the development of small-molecule inhibitors and other therapeutic agents. For instance, recent studies have highlighted its utility in constructing inhibitors targeting enzymes involved in cancer metabolism.

The< strong>4-fluorobutanoic moiety further contributes to the compound's complexity and reactivity. Fluoroalkyl groups are known to influence both the physical properties and biological activity of molecules. In particular, the fluorine atom at the fourth position introduces steric hindrance and electronic effects that can fine-tune the interactions between the compound and its biological targets. This has been exploited in the design of agrochemicals, where fluorinated compounds often exhibit improved pest resistance and environmental stability.

In academic research, 3-(difluoromethyl)-4-fluorobutanoic acid has been employed as a key intermediate in synthetic pathways leading to complex molecules with therapeutic potential. Its structural versatility allows for modifications at multiple sites, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. A notable example is its use in generating analogs of known drugs that exhibit enhanced pharmacological effects while minimizing side reactions.

The compound's relevance extends beyond pharmaceuticals into materials science and industrial applications. The unique combination of fluorine atoms imparts desirable characteristics such as thermal stability and chemical inertness, making it suitable for use in high-performance materials and specialty chemicals. Researchers are exploring its potential as a precursor for polymers that require exceptional durability and resistance to environmental degradation.

The synthesis of 3-(difluoromethyl)-4-fluorobutanoic acid presents both challenges and opportunities for chemists. While established synthetic routes exist, optimizing these pathways for scalability and cost-effectiveness remains an area of active investigation. Advances in catalytic methods and green chemistry principles are being leveraged to develop more efficient processes that minimize waste and energy consumption. These efforts align with broader industry trends aimed at sustainable production practices.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Researchers have observed notable interactions with various enzymatic systems, suggesting potential therapeutic applications across multiple disease areas. The< strong>difluoromethyl group's ability to enhance binding affinity has been particularly highlighted in studies targeting proteases involved in inflammatory responses. Additionally, preliminary data indicate that derivatives of this compound may exhibit antimicrobial properties, opening avenues for development in infectious disease treatment.

The future prospects for 3-(difluoromethyl)-4-fluorobutanoic acid are bright, with ongoing research poised to unlock new applications and refine existing ones. Collaborative efforts between academia and industry are essential to translate laboratory findings into viable products that meet societal needs. As computational chemistry tools advance, virtual screening methods will likely play an increasingly significant role in identifying novel derivatives with optimized properties.

In conclusion,< strong>3-(difluoromethyl)-4-fluorobutanoic acid (CAS No. 1785440-91-6) represents a fascinating compound with diverse applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features offer opportunities for innovation through both synthetic chemistry advancements and biological exploration. Continued investment in research will undoubtedly enhance our understanding of this molecule's potential contributions to science and technology.